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Compound of Interest

Compound Name: 3-Chloroisocoumarin

CAS No.: 51050-54-5

Cat. No.: B3053114

Get Quote

Introduction & Mechanism of Action
3-Chloroisocoumarin (3-CI) is a mechanism-based, irreversible inhibitor of serine proteases.

While often overshadowed by its more potent analog, 3,4-Dichloroisocoumarin (3,4-DCI), 3-CI

remains a critical tool for active-site mapping and selective inhibition studies.

Mechanism: 3-CI functions as a "suicide inhibitor."[1] It reacts with the catalytic serine residue

of the protease (e.g., elastase, chymotrypsin) to form an acyl-enzyme intermediate. Upon ring

opening, the inhibitor creates a stable covalent adduct, permanently inactivating the enzyme.

Critical Constraint – Hydrolytic Instability: Like all isocoumarin inhibitors, 3-CI is highly

moisture-sensitive. In aqueous buffers (pH > 7.0), the lactone ring undergoes spontaneous

hydrolysis even in the absence of enzymes, rendering the compound inactive. Therefore, the

preparation of a stable stock solution in anhydrous DMSO is the single most critical step in

ensuring experimental reproducibility.
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Parameter Specification

Compound Name
3-Chloroisocoumarin (3-Chloro-1H-2-

benzopyran-1-one)

CAS Number 51050-54-5

Molecular Weight 180.59 g/mol

Formula C₉H₅ClO₂

Solubility (DMSO) ≥ 50 mM (Highly Soluble)

Solubility (Aqueous) Poor (Hydrolyzes rapidly; Do not store)

Appearance White to pale yellow solid

Note: Do not confuse with 3,4-Dichloroisocoumarin (CAS 77486-61-6) or 3-Chlorocoumarin

(CAS 92-45-5). Verify CAS 51050-54-5 before proceeding.[2]

Protocol: Preparation of 50 mM Stock Solution
Expert Insight: Standardizing the stock concentration to 50 mM allows for easy 1000x dilution

to a final working concentration of 50 µM, a typical inhibitory range for this class of compounds.

Reagents & Equipment:

3-Chloroisocoumarin solid (Store at -20°C, desiccated).

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% (Sigma-Aldrich or equivalent).

Analytical balance (Precision 0.1 mg).

Amber glass vials (Borosilicate) or opaque polypropylene tubes.
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Desiccator.

Step-by-Step Procedure:

Equilibration: Remove the vial of solid 3-CI from the freezer and place it in a desiccator.

Allow it to warm to room temperature (~30 mins) before opening.

Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic solid,

initiating hydrolysis before you even begin.

Weighing: Weigh approximately 9.03 mg of 3-CI.

Target: 9.03 mg for 1 mL of 50 mM solution.

Calculation:

Solvation: Add the calculated volume of Anhydrous DMSO to the vial.

Technique: Do not add DMSO directly to the weigh boat. Transfer solid to the vial first,

then add solvent to wash down the sides.

Dissolution: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless

to pale yellow.

Validation: Hold the vial up to a light source. If any particulate matter remains, sonicate for

10 seconds.

Aliquoting: Immediately divide the stock into small aliquots (e.g., 20–50 µL) in amber tubes.

Why? Repeated freeze-thaw cycles introduce moisture. Single-use aliquots prevent

degradation of the bulk supply.

Storage: Store aliquots at -20°C or -80°C.

Shelf Life: Stable for 6 months if kept dry.
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The primary failure mode for 3-CI is "silent inactivation" (hydrolysis prior to assay). Use this

workflow to ensure data integrity.

The Golden Rule: Never prepare an aqueous dilution (e.g., in PBS or Tris) for storage. Add the

DMSO stock directly to the assay buffer immediately prior to the experiment.

Experimental Workflow (DOT Diagram):

Solid 3-CI
(CAS 51050-54-5)

Weigh & Equilibrate
(Desiccator)

Warm to RT 50 mM Stock
(Anhydrous DMSO)

Dissolve Single-Use Aliquots
(-20°C Storage)

Immediate Direct Addition
to Assay Buffer

Thaw once Enzyme Assay
(Readout)

< 5 mins (Critical)

Click to download full resolution via product page

Caption: Workflow for 3-Chloroisocoumarin handling. Note the critical time constraint

between Dilution and Assay to prevent hydrolytic loss.

Troubleshooting & FAQ
Q: My stock solution turned cloudy upon adding to the assay buffer.

Cause: The concentration of 3-CI exceeds its solubility limit in the aqueous buffer (unlikely at

<100 µM) or the buffer is too cold (shock precipitation).

Solution: Ensure the assay buffer is at room temperature or 37°C. Vortex immediately upon

addition.

Q: I see no inhibition, even at high concentrations.

Cause: Hydrolysis. The inhibitor likely degraded in the stock tube due to moisture intrusion or

was left in aqueous buffer too long before adding the enzyme.

Validation: Test the stock against a known positive control (e.g., Trypsin or Elastase) using a

chromogenic substrate. If the "fresh" stock fails, discard and remake using new anhydrous

DMSO.

Q: Can I use Ethanol instead of DMSO?
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Answer: Yes, 3-CI is soluble in ethanol. However, ethanol is more volatile and often harder to

keep strictly anhydrous in a standard lab setting compared to high-grade DMSO. DMSO is

preferred for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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